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Compound of Interest

Compound Name: Oxyclozanide

Cat. No.: B12057311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anthelmintic efficacy of Oxyclozanide
and Closantel, two widely used salicylanilide compounds in veterinary medicine. By presenting

supporting experimental data, detailed methodologies, and visual representations of their

mechanism of action, this document aims to be a valuable resource for research, scientific

evaluation, and the development of novel antiparasitic drugs.

Data Presentation: Efficacy Against Key Parasites
The following table summarizes the quantitative data from various studies comparing the

efficacy of Oxyclozanide and Closantel against economically significant parasites in livestock.

The primary metric for comparison is the percentage reduction in parasite load, often

determined by fecal egg count reduction (FECR).
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Parasite Host Drug Dosage Efficacy (%) Citation

Fasciola

hepatica
Sheep Oxyclozanide 15 mg/kg

100% (by day

14)
[1][2]

Closantel 10 mg/kg
100% (by day

14)
[1][2]

Fasciolosis Goats
Oxyclozanide

+ Levamisole
Not Specified

94.74% (day

7), 97.38%

(day 30)

[3]

Closantel Not Specified

99.63% (day

7), 100%

(day 30)

[3]

Rumen

Flukes

(Paramphisto

midae)

Sheep Oxyclozanide 15 mg/kg Up to 98.3%
[4][5][6][7][8]

[9][10]

Closantel 10 mg/kg

0-81%

(insufficiently

active)

[4][5][6][7][8]

[9][10]

Gastrointestin

al Nematodes

(Haemonchu

s contortus)

Sheep Closantel Not Specified

Resistance

observed

(56.4% of

farms)

[11]

Mechanism of Action: Uncoupling of Oxidative
Phosphorylation
Both Oxyclozanide and Closantel share a common mechanism of action: they are potent

uncouplers of oxidative phosphorylation in parasites. This process disrupts the parasite's

energy metabolism, leading to paralysis and death. The following diagram illustrates this

signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. In vitro screening as an anthelmintic discovery pipeline for Calicophoron daubneyi:
nutritive media and rumen environment-based approaches - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. combar-ca.eu [combar-ca.eu]

4. researchgate.net [researchgate.net]

5. pubs.aip.org [pubs.aip.org]

6. wool.com [wool.com]

7. ema.europa.eu [ema.europa.eu]

8. Efficacy of Oxyclozanide and Closantel against Rumen Flukes (Paramphistomidae) in
Naturally Infected Sheep - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12057311?utm_src=pdf-body-img
https://www.benchchem.com/product/b12057311?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7940163/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7940163/
https://www.researchgate.net/figure/Summary-of-pharmacokinetic-parameters-reported-for-closantel-rafoxanide-and-oxyclozanide_tbl1_12462486
https://www.combar-ca.eu/sites/default/files/FECRT_PROTOCOL_cattle_March_2021%20.pdf
https://www.researchgate.net/publication/8595575_Faecal_egg_count_reduction_test_for_assessing_anthelmintic_efficacy_Average_versus_individually_based_estimations
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.5141304/14205183/050006_1_online.pdf
https://www.wool.com/globalassets/wool/sheep/research-publications/welfare/flystrike-control/awi-fecrt-final-report-05mar2021mp-rev15.3.21.pdf
https://www.ema.europa.eu/en/documents/mrl-report/oxyclozanide-summary-report-1-committee-veterinary-medicinal-products_en.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7690378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7690378/
https://www.researchgate.net/publication/345724999_Efficacy_of_Oxyclozanide_and_Closantel_against_Rumen_Flukes_Paramphistomidae_in_Naturally_Infected_Sheep
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. World Association for the Advancement of Veterinary Parasitology (W.A.A.V.P.) guideline
for diagnosing anthelmintic resistance using the faecal egg count reduction test in ruminants,
horses and swine - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology -
MSD Veterinary Manual [msdvetmanual.com]

To cite this document: BenchChem. [A Comparative Analysis of Oxyclozanide and Closantel
Efficacy in Parasite Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057311#comparing-the-efficacy-of-oxyclozanide-
and-closantel-against-parasites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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